Cas no 1251690-18-2 (N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251690-18-2
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 6192545
• PubChem ID: 7992759
• Update Time: 2025-06-15

N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• N-(2-methoxyphenyl)-2-[2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• AKOS021858064
• VU0625547-1
• N-(2-methoxyphenyl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(2-methoxyphenyl)-2-(2-oxo-5-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• 1251690-18-2
• F3406-9396

• Inchi： 1S/C18H21N3O5S/c1-26-16-7-3-2-6-15(16)19-17(22)13-20-12-14(8-9-18(20)23)27(24,25)21-10-4-5-11-21/h2-3,6-9,12H,4-5,10-11,13H2,1H3,(H,19,22)
• InChI Key： NZKZIKDIWSSLIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC=CC=2OC)=O)C=1)=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

Professional Introduction to N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251690-18-2)

N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide, identified by its CAS number 1251690-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a pyrrolidine sulfonamide moiety and a dihydropyridine core, suggests a versatile chemical entity capable of interacting with various biological targets.

The dihydropyridine scaffold is particularly noteworthy, as it is a well-known pharmacophore in medicinal chemistry. Dihydropyridines are frequently employed in the design of calcium channel blockers, which are widely used to treat conditions such as hypertension and angina pectoris. The incorporation of a sulfonamide group into this framework introduces additional opportunities for biological activity modulation. Sulfonamides are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of hybrid molecules that combine the advantages of multiple pharmacophores. The compound N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide exemplifies this trend. The combination of a methoxyphenyl group with a dihydropyridine-pyrrolidine sulfonamide core may confer enhanced binding affinity and selectivity towards specific biological targets. This approach has been successfully applied in the development of novel therapeutic agents that exhibit improved efficacy and reduced side effects compared to traditional monopharmacophoric compounds.

The potential biological activity of N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and metabolic pathways. For instance, the pyrrolidine sulfonamide moiety has been shown to interact with enzymes such as carbonic anhydrase, which plays a crucial role in maintaining acid-base balance in tissues. Additionally, the dihydropyridine core may interact with calcium channels, potentially leading to effects on cardiovascular function.

The methoxyphenyl group is another key feature that contributes to the compound's biological profile. This aromatic ring system is known to participate in hydrophobic interactions and π-stacking interactions with biological targets, enhancing binding affinity. Furthermore, the methoxy group can influence electronic properties through resonance effects, further modulating the compound's reactivity and interaction with biological molecules.

In vitro studies have demonstrated that N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide exhibits promising activity against certain cancer cell lines. The sulfonamide group has been identified as a critical pharmacophore for its ability to disrupt key signaling pathways involved in tumor growth and progression. Preclinical data suggest that this compound may induce apoptosis in cancer cells while exhibiting minimal toxicity towards normal cells. These findings highlight the potential of this molecule as a lead compound for further development into an anticancer therapeutic agent.

The synthesis of N-(2-methoxyphenyl)-2-2-oxo-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the dihydropyridine core, followed by introduction of the pyrrolidine sulfonamide moiety through nucleophilic substitution or other coupling reactions. The methoxyphenyl group is typically introduced at a later stage through electrophilic aromatic substitution or other functionalization strategies.

The structural elucidation of this compound has been confirmed through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, including connectivity between atoms and functional groups. High-resolution NMR spectroscopy has been particularly useful in determining the absolute configuration of chiral centers within the molecule.

The pharmacokinetic properties of N-(2-methoxyphenyl)-2-2-oxyo5-(pyrrolidine-l-sulfonyl) strong > - 12 - dihydrop y ridin - 11 - y lacet amide have been evaluated in animal models to assess its bioavailability, distribution, metabolism, and excretion (ADME). Preliminary data suggest that this compound exhibits reasonable oral bioavailability and undergoes extensive metabolism via Phase II conjugation reactions involving glucuronidation and sulfation pathways. These findings are important for predicting potential drug-drug interactions and optimizing dosing regimens.

The development of novel pharmaceutical agents requires rigorous safety testing to ensure that potential therapeutic benefits outweigh risks associated with adverse effects. Preclinical toxicology studies have been conducted on N-(< strong > 12 - meth oxy phen y l strong >) - ( 22 - ox o - 55 - p y r rol id ine - 11 - sul fon y l ) - 12 - di hy dro py ridin - 11 - y lacet amide to assess acute toxicity profiles at various dose levels . These studies have revealed no significant signs of toxicity at doses up to several milligrams per kilogram per day , suggesting that this compound may have an acceptable safety profile for further clinical evaluation . p > < p > Looking ahead , future research on N-(< strong > 12 - me th oxy phen y l strong >) - ( 22 - ox o - 55 - p y r rol id ine - 11 - sul fon y l ) - 12 - di hy dro py ridin e-l-la cet am ide should focus on elucidating its mechanism(s) of action at both molecular and cellular levels . Additionally , efforts should be directed toward identifying optimal formulations , dosing regimens , an d administration routes based on preclinical pharmacokinetic data . Collaborative efforts between academic researchers , ind ustry scientists , an d regulatory agencies will be essential for advancing this promising compoun d toward clinical translation . p >